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Compound of Interest

Compound Name: (x)-LY367385

Cat. No.: B1675680

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of (+)-LY367385, a
selective mGluR1a antagonist. While this document outlines general best practices, it is
imperative to consult the material's specific Safety Data Sheet (SDS) and your institution's
waste disposal protocols before proceeding. A product insert and SDS for (*)-LY367385 are
available for download from suppliers like Cayman Chemical.[1][2] This product is intended for
research use only and is not for human or veterinary use.[1][3]

Key Properties and Safety Considerations

Understanding the basic properties of (¥)-LY367385 is the first step in ensuring its safe
handling and disposal.

Property Value Source
Molecular Formula C10H11NO4 [1]
Molecular Weight 209.2 g/mol [1]
Formulation A solid [11[2]
Solubility Approx. 20 mg/mL in water [1112]
Storage -20°C [2][3]
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This material should be considered hazardous until further information is available.[2] Standard
laboratory safety precautions should be followed at all times. This includes wearing appropriate
personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat.[4] Work
with this compound should be conducted in a well-ventilated area, preferably within a fume
hood, to avoid inhalation.[4] Direct contact with skin or eyes should be avoided, and thorough
hand washing is required after handling.[2]

Experimental Protocols: Disposal Workflow

The following diagram outlines the general decision-making process for the disposal of (*)-
LY367385.
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Disposal Workflow for (+)-LY367385
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i
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Can the pure, uncontaminated
material be repurposed or returned?

Segregate as Hazardous Waste

Follow institutional guidelines
for chemical redistribution

Package in a compatible,
sealed, and labeled container

Store in a designated satellite
accumulation area

Arrange for pickup by
Environmental Health & Safety (EHS)

End

Click to download full resolution via product page

Caption: Disposal decision workflow for (+)-LY367385.
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Step-by-Step Disposal Procedures

The inappropriate disposal of chemical waste is illegal and can have serious consequences.[5]
Never dispose of hazardous chemicals down the drain, in regular trash, or by evaporation.[6]

o Waste Characterization and Segregation:

o All waste containing (*)-LY367385, including contaminated labware (e.g., pipette tips,
vials), solutions, and spill cleanup materials, must be treated as hazardous chemical
waste.

o Do not mix this waste with other incompatible waste streams.[6] For example, keep
organic solvents separate from aqueous solutions.[6]

e Containerization:

o Collect waste in a container that is chemically compatible with (*)-LY367385 and any
solvents used. The container must be in good condition, with a secure, leak-proof closure.

[7]

o For liquid waste, leave approximately 10% headspace in the container to allow for
expansion.[8]

o Solid waste, such as contaminated gloves and paper towels, should be collected in a
separate, clearly marked solid waste container.[9]

e Labeling:
o Properly label all waste containers with a "Hazardous Waste" tag.[9]

o The label must clearly identify all constituents by their full chemical names and their
approximate concentrations or percentages.[5] Do not use abbreviations or chemical
formulas.[5]

o Indicate the date when waste was first added to the container (the accumulation start
date).[5]

e Storage:
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o Store waste containers at or near the point of generation in a designated satellite
accumulation area.[9][10] This area should be under the control of laboratory personnel.
[10]

o Ensure that the storage area is well-ventilated and that incompatible wastes are
segregated, using secondary containment where necessary for liquids.[6][7]

e Disposal:

o Once the container is full or ready for disposal, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[9][11]

o Follow your institution's specific procedures for requesting a waste pickup.[9][11]

o Decontamination of Empty Containers:

o A container that held (x)-LY367385 is not considered empty until it has been thoroughly
rinsed.

o The first rinse of the container must be collected and disposed of as hazardous waste.[6]
For highly toxic chemicals, the first three rinses must be collected.[6] After thorough rinsing
and air-drying, the container can be disposed of or recycled according to institutional
policy.[6][12]

In the event of a spill, alert personnel in the area and, if necessary, evacuate.[4] Use an
appropriate spill kit with absorbent materials to contain the spill. All materials used for cleanup
must be disposed of as hazardous waste.[4] Report all spills to your laboratory supervisor.[4]
Adherence to these procedures is essential for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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